Cas no 1253929-59-7 (tert-butyl N-(4-bromo-3-methylphenyl)methyl-N-methylcarbamate)

• Product Name: tert-butyl N-(4-bromo-3-methylphenyl)methyl-N-methylcarbamate
• CAS No: 1253929-59-7
• MF: C₁₄H₂₀BrNO₂
• MW: 314.218103408813
• CID: 5631186
• PubChem ID: 66818188
• Update Time: 2025-09-24

tert-butyl N-(4-bromo-3-methylphenyl)methyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• 1253929-59-7
• tert-butyl N-[(4-bromo-3-methylphenyl)methyl]-N-methylcarbamate
• EN300-28292778
• SCHEMBL850716
• tert-butyl N-(4-bromo-3-methylphenyl)methyl-N-methylcarbamate

• Inchi： 1S/C14H20BrNO2/c1-10-8-11(6-7-12(10)15)9-16(5)13(17)18-14(2,3)4/h6-8H,9H2,1-5H3
• InChI Key： PRPDMDGSHMDJML-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C)CN(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 313.06774g/mol
• Monoisotopic Mass: 313.06774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on tert-butyl N-(4-bromo-3-methylphenyl)methyl-N-methylcarbamate

Comprehensive Overview of tert-butyl N-(4-bromo-3-methylphenyl)methyl-N-methylcarbamate (CAS No. 1253929-59-7)

tert-butyl N-(4-bromo-3-methylphenyl)methyl-N-methylcarbamate (CAS No. 1253929-59-7) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a tert-butyl group and a 4-bromo-3-methylphenyl moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery and crop protection formulations.

The compound's carbamate functional group is particularly noteworthy, as it often contributes to enhanced stability and bioavailability in derived products. Recent studies have explored its role in modulating enzyme activity, a topic of high interest in the context of precision medicine and sustainable agriculture. With growing attention on green chemistry approaches, the environmental profile of 1253929-59-7 has become a frequent subject of discussion in scientific forums.

From a synthetic chemistry perspective, the bromine substituent at the 4-position offers versatile reactivity for further functionalization through cross-coupling reactions. This characteristic aligns well with current trends in click chemistry and fragment-based drug design, addressing common search queries about modular synthesis strategies. The compound's methyl group at the 3-position additionally provides steric control in subsequent transformations.

Quality control aspects of tert-butyl N-(4-bromo-3-methylphenyl)methyl-N-methylcarbamate frequently appear in analytical chemistry discussions. Modern techniques such as HPLC (High-Performance Liquid Chromatography) and LC-MS (Liquid Chromatography-Mass Spectrometry) are typically employed to verify its purity, a critical factor given its use in sensitive applications. The compound's stability under various storage conditions is another practical consideration for laboratory managers.

In the context of intellectual property, CAS 1253929-59-7 has been referenced in multiple patent applications related to kinase inhibitors and herbicide safeners. This dual applicability across human health and agricultural sectors makes it a compound of cross-disciplinary interest. Recent patent analytics reveal growing innovation activity around this chemical entity.

The compound's physicochemical properties, including its solubility profile and partition coefficient, are frequently searched parameters by formulation scientists. These characteristics influence its behavior in biological systems and environmental matrices, connecting to broader discussions about ADME prediction (Absorption, Distribution, Metabolism, and Excretion) and eco-toxicological assessment methodologies.

Supply chain considerations for tert-butyl N-(4-bromo-3-methylphenyl)methyl-N-methylcarbamate have gained attention with increasing globalization of chemical sourcing. Questions about regional availability, custom synthesis options, and regulatory compliance documentation are common among procurement specialists. The compound's classification under various inventory systems (such as TSCA and REACH) is another practical aspect frequently researched.

Emerging applications in proteomics research have brought new visibility to this compound. Its potential as a building block for activity-based probes aligns with current interests in chemical biology tools for target identification and validation. This connects to popular searches about chemical proteomics workflows and target engagement measurement techniques.

From a safety perspective, proper handling procedures for 1253929-59-7 are often discussed in laboratory safety forums. While not classified as hazardous under standard systems, appropriate precautions for handling brominated compounds are recommended. This practical information responds to frequent queries about laboratory best practices for similar intermediates.

The compound's cost-effectiveness compared to alternative intermediates is another economic consideration for process chemists. Scale-up challenges and optimization opportunities for its synthesis route are technical topics that appear in process chemistry literature, addressing industry needs for cost-efficient manufacturing of specialized intermediates.

In analytical method development, tert-butyl N-(4-bromo-3-methylphenyl)methyl-N-methylcarbamate has served as a reference standard for method validation in several published studies. Its well-defined spectral characteristics make it suitable for NMR and IR spectroscopy calibration purposes, connecting to common searches about analytical reference materials.

The future research directions for this compound likely involve exploration of its derivatives in various therapeutic areas, particularly in central nervous system targets and metabolic disorders. These potential applications align with current healthcare priorities and frequently searched medical conditions in scientific databases.